N-(1-cycloheptyl-3-piperidinyl)-1-(2-methoxyphenyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: N-(1-cycloheptylpiperidin-3-yl)-1-(2-methoxyphenyl)pyrazole-4-carboxamide
• InChI: InChI=1S/C23H32N4O2/c1-29-22-13-7-6-12-21(22)27-16-18(15-24-27)23(28)25-19-9-8-14-26(17-19)20-10-4-2-3-5-11-20/h6-7,12-13,15-16,19-20H,2-5,8-11,14,17H2,1H3,(H,25,28)
• InChI Key: KASWBGODRAXIHS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C=C(C=N2)C(=O)NC3CCCN(C3)C4CCCCCC4
• Molecular Formula: C23H32N4O2
• Molecular Weight: 396.5 g/mol

Description

N-(1-cycloheptyl-3-piperidinyl)-1-(2-methoxyphenyl)-1H-pyrazole-4-carboxamide, commonly known as CPP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. CPP is a synthetic compound that belongs to the class of pyrazole derivatives. It has been extensively studied for its potential applications in the field of neuroscience, particularly in the treatment of various neurological disorders.

Mechanism of Action

CPP acts as a selective antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is a type of glutamate receptor that plays a crucial role in synaptic plasticity and learning and memory. By blocking the NMDA receptor, CPP can modulate the activity of other neurotransmitters, including dopamine and serotonin, which are involved in the regulation of mood, motivation, and reward.
Biochemical and Physiological Effects:
CPP has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which can lead to an improvement in mood and motivation. CPP has also been shown to enhance synaptic plasticity, which is the ability of neurons to form new connections and adapt to changes in the environment. This can lead to an improvement in learning and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of CPP is its selectivity for the NMDA receptor, which allows for more precise modulation of neurotransmitter activity. CPP is also relatively stable and can be easily synthesized in the lab. However, one of the limitations of CPP is its relatively low potency compared to other NMDA receptor antagonists. This can make it difficult to achieve the desired effects at lower doses.

Future Directions

There are several potential future directions for research on CPP. One area of interest is the potential use of CPP in the treatment of addiction. CPP has been shown to reduce drug-seeking behavior in animal models of addiction, and further research could explore its potential as a treatment for substance use disorders. Another area of interest is the potential use of CPP as a cognitive enhancer. CPP has been shown to improve learning and memory in animal models, and further research could explore its potential for use in humans. Finally, further research could explore the potential use of CPP in the treatment of other neurological disorders, such as schizophrenia and Alzheimer's disease.
Conclusion:
In conclusion, CPP is a synthetic compound that has gained significant attention in scientific research due to its unique properties. It has been extensively studied for its potential applications in the field of neuroscience, particularly in the treatment of various neurological disorders. CPP acts as a selective antagonist of the NMDA receptor and has been shown to have a range of biochemical and physiological effects. While there are limitations to its use, CPP represents a promising avenue for future research in the field of neuroscience.

Synthesis Methods

CPP can be synthesized using a variety of methods, including the reaction of 1-(2-methoxyphenyl)-1H-pyrazole-4-carboxylic acid with cycloheptylamine and piperidine. The resulting compound is then purified through recrystallization to obtain pure CPP. The synthesis of CPP is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

CPP has been extensively studied for its potential applications in the field of neuroscience. It has been shown to have a positive effect on the central nervous system, particularly in the treatment of various neurological disorders such as anxiety, depression, and addiction. CPP has also been studied for its potential use as a cognitive enhancer.